N-(3-Methoxy-2-methylpropyl)thietan-3-amine

• Molecular Formula: C8H17NOS
• Molecular Weight: 175.29 g/mol
• IUPAC Name: N-(3-methoxy-2-methylpropyl)thietan-3-amine
• InChI: InChI=1S/C8H17NOS/c1-7(4-10-2)3-9-8-5-11-6-8/h7-9H,3-6H2,1-2H3
• InChI Key: YFGSFRLDISHQNH-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1CSC1)COC

Description

N-(3-Methoxy-2-methylpropyl)thietan-3-amine is a chemical compound with the molecular formula C8H17NOS. It is primarily used in industrial and scientific research applications. This compound is not intended for medical or clinical use in humans or animals .

Chemical Reactions Analysis

N-(3-Methoxy-2-methylpropyl)thietan-3-amine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents for substitution reactions include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

N-(3-Methoxy-2-methylpropyl)thietan-3-amine is used in various scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: It may be used in studies involving biochemical pathways and molecular interactions.

Medicine: While not used clinically, it can be used in preclinical studies to understand its potential effects and mechanisms.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The specific mechanism of action of N-(3-Methoxy-2-methylpropyl)thietan-3-amine is not well-documented. like other thietan-3-amine derivatives, it likely interacts with various molecular targets and pathways within cells. These interactions can affect biochemical processes and cellular functions .

Comparison with Similar Compounds

N-(3-Methoxy-2-methylpropyl)thietan-3-amine can be compared to other similar compounds, such as:

N-(3-Methoxy-2-methylpropyl)thietan-2-amine: This compound has a similar structure but differs in the position of the thietan ring.

N-(3-Methoxy-2-methylpropyl)thietan-4-amine: This compound also has a similar structure but differs in the position of the thietan ring.

The uniqueness of this compound lies in its specific molecular structure, which can result in different chemical properties and reactivity compared to its analogs .